Cas no 129369-12-6 (Methanone, (4-ethynylphenyl)(4-fluorophenyl)-)

Methanone, (4-ethynylphenyl)(4-fluorophenyl)- structure
129369-12-6 structure
Product Name:Methanone, (4-ethynylphenyl)(4-fluorophenyl)-
CAS No:129369-12-6
MF:C15H9FO
MW:224.229767560959
CID:1224222
PubChem ID:23352815
Update Time:2025-04-20

Methanone, (4-ethynylphenyl)(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-ethynylphenyl)(4-fluorophenyl)-
    • (4-ethynylphenyl)-(4-fluorophenyl)methanone
    • DTXSID60633297
    • 129369-12-6
    • MODRPVWJQWLKJF-UHFFFAOYSA-N
    • (4-Ethynylphenyl)(4-fluorophenyl)methanone
    • SCHEMBL566015
    • Inchi: 1S/C15H9FO/c1-2-11-3-5-12(6-4-11)15(17)13-7-9-14(16)10-8-13/h1,3-10H
    • InChI Key: MODRPVWJQWLKJF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(C#C)=CC=1)=O

Computed Properties

  • Exact Mass: 224.06377
  • Monoisotopic Mass: 224.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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